molecular formula C7H6ClFO2S B1359058 2-Chloro-1-fluoro-4-methylsulfonylbenzene CAS No. 847148-17-8

2-Chloro-1-fluoro-4-methylsulfonylbenzene

Cat. No.: B1359058
CAS No.: 847148-17-8
M. Wt: 208.64 g/mol
InChI Key: QJUXXQFUEROZHT-UHFFFAOYSA-N
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Description

2-Chloro-1-fluoro-4-methylsulfonylbenzene is a chemical compound with the molecular formula C7H6ClFO2S and a molecular weight of 208.64 . It is a solid substance .


Molecular Structure Analysis

The InChI code for this compound is 1S/C7H6ClFO2S/c1-12(10,11)5-2-3-7(9)6(8)4-5/h2-4H,1H3 . This code provides a specific description of the molecule’s structure.


Physical and Chemical Properties Analysis

This compound is a solid substance . More detailed physical and chemical properties were not available in the sources I found.

Scientific Research Applications

Synthesis of Key Intermediates

2-Chloro-1-fluoro-4-methylsulfonylbenzene has been utilized in the synthesis of key intermediates for various applications. For instance, it is involved in the preparation of pesticides, such as herbicidal j7uthiacet-methyl. The compound has shown utility in the synthesis of other intermediates through processes like chlorosulfonation and the Schiemann reaction, which are integral in the production of certain chemicals (Xiao-hua Du et al., 2005).

Drug Synthesis

In the field of drug synthesis, this compound is used for functionalizing molecules like 2-Fluoro-4-methylpyridine. This process is significant for developing novel alkylating agents and has been applied to produce cognition-enhancing drug candidates, demonstrating its importance in pharmaceutical research (J. Pesti et al., 2000).

Herbicide Development

The introduction of fluorine atoms into certain compounds, like 2-phenyl-4H-3,1-benzoxazin-4-one (bentranil), significantly alters their herbicidal properties. This compound plays a role in these modifications, contributing to the development of more effective herbicides with improved selectivity and broad-leaf activity (G. Hamprecht et al., 2004).

Safety and Hazards

For safety information, it’s recommended to refer to the Material Safety Data Sheet (MSDS) for 2-Chloro-1-fluoro-4-methylsulfonylbenzene .

Properties

IUPAC Name

2-chloro-1-fluoro-4-methylsulfonylbenzene
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C7H6ClFO2S/c1-12(10,11)5-2-3-7(9)6(8)4-5/h2-4H,1H3
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

QJUXXQFUEROZHT-UHFFFAOYSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CS(=O)(=O)C1=CC(=C(C=C1)F)Cl
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C7H6ClFO2S
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

DSSTOX Substance ID

DTXSID20612624
Record name 2-Chloro-1-fluoro-4-(methanesulfonyl)benzene
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID20612624
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Molecular Weight

208.64 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

CAS No.

847148-17-8
Record name 2-Chloro-1-fluoro-4-(methanesulfonyl)benzene
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID20612624
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

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